Cas no 1807093-83-9 (3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid)

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid is a specialized pyridine derivative with notable structural and functional properties. Its difluoromethyl and hydroxyl substituents enhance reactivity, making it valuable in pharmaceutical and agrochemical synthesis. The cyano group contributes to its versatility as an intermediate in heterocyclic chemistry, while the acetic acid moiety allows for further functionalization. This compound exhibits potential as a building block for bioactive molecules due to its balanced polarity and stability under various conditions. Its precise molecular architecture supports applications in drug discovery and material science, particularly where fluorinated heterocycles are required. Suitable for controlled reactions, it offers synthetic flexibility in advanced organic transformations.

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid structure

1807093-83-9 structure

Product Name:3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

CAS No:1807093-83-9

MF:C₉H₆F₂N₂O₃

MW:228.152348995209

CID:4873517

Update Time:2025-11-06

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid
- Inchi： 1S/C9H6F2N2O3/c10-9(11)5-3-13-6(1-7(14)15)4(2-12)8(5)16/h3,9H,1H2,(H,13,16)(H,14,15)
- InChI Key： KBDGAOGSRRWNNP-UHFFFAOYSA-N
- SMILES： FC(C1=CNC(CC(=O)O)=C(C#N)C1=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 457
XLogP3: 0.2
Topological Polar Surface Area: 90.2

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029045375-250mg	3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid	1807093-83-9	97%	250mg	$969.60	2022-03-31
Alichem	A029045375-500mg	3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid	1807093-83-9	97%	500mg	$1,695.20	2022-03-31
Alichem	A029045375-1g	3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid	1807093-83-9	97%	1g	$3,129.00	2022-03-31

3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
3. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
4. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
5. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252

Additional information on 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid

Recent Advances in the Study of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS: 1807093-83-9)

The compound 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid (CAS: 1807093-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated that 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid exhibits strong inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-inflammatory or anti-cancer therapies. The precise binding interactions and structural determinants of its inhibitory activity are currently under investigation using X-ray crystallography and molecular docking simulations.

Another significant advancement is the development of more efficient synthetic routes for this compound. Traditional methods often resulted in low yields and required harsh reaction conditions. However, recent publications have reported innovative catalytic systems that enable the synthesis of 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid with improved yields and reduced environmental impact. These advancements not only facilitate further research but also enhance the compound's scalability for potential industrial applications.

Pharmacokinetic studies have also provided valuable insights into the compound's behavior in biological systems. Preliminary in vivo data indicate that 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid demonstrates favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. These properties make it a promising candidate for further drug development, though additional studies are needed to fully assess its safety and efficacy profiles.

Looking ahead, researchers are exploring the potential of structural modifications to enhance the compound's therapeutic index. Computational chemistry approaches are being employed to design derivatives with improved target specificity and reduced off-target effects. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development stages.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-hydroxypyridine-2-acetic acid represents an exciting area of research in chemical biology and drug discovery. The recent progress in understanding its biological activity, optimizing its synthesis, and characterizing its pharmacokinetic properties lays a solid foundation for future therapeutic applications. Continued investigation into this compound will likely yield important contributions to the development of novel pharmaceutical agents.